Cas no 77423-14-4 (4-Carboxylic-isatoic anhydride)

4-Carboxylic-isatoic anhydride structure
77423-14-4 structure
Product Name:4-Carboxylic-isatoic anhydride
CAS No:77423-14-4
MF:C9H5NO5
MW:207.139702558517
MDL:MFCD00798181
CID:562650
PubChem ID:2757375
Update Time:2025-09-22

4-Carboxylic-isatoic anhydride Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-7-carboxylic acid
    • 2,4-dioxo-1H-3,1-benzoxazine-7-carboxylic acid
    • 2H-3,1-Benzoxazine-7-carboxylicacid, 1,4-dihydro-2,4-dioxo-
    • 4-Carboxylic isatoic anhydride
    • 4-CARBOXYLIC-ISATOIC ANHYDRIDE
    • 2,4-DIOXO-1,4-DIHYDRO-2H-BENZO[D][1,3]OXAZINE-7-CARBOXYLIC ACID
    • 2H-3,1-Benzoxazine-7-carboxylic acid, 1,4-dihydro-2,4-dioxo-
    • 2,4-dioxo-1,4-dihydro-2H-3,1-benzoxazine-7-carboxylic acid
    • AS-38674
    • FT-0641647
    • 2,4-dioxo-1H-3,1-benzoxazine-7-carboxylic acid;2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-7-carboxylic acid
    • MFCD00798181
    • Q-102089
    • 4-carboxylicisatoic anhydride
    • 77423-14-4
    • SCHEMBL2383357
    • CS-D0291
    • DTXSID00373862
    • 4-CARBOXYLIC-ISATOICANHYDRIDE
    • AKOS015856055
    • 4-carboxylic-isatoic anhydride, AldrichCPR
    • A839093
    • DB-012472
    • 4-Carboxylic-isatoic anhydride
    • MDL： MFCD00798181
    • Inchi： 1S/C9H5NO5/c11-7(12)4-1-2-5-6(3-4)10-9(14)15-8(5)13/h1-3H,(H,10,14)(H,11,12)
    • InChI Key： LSXSNVAJTUIEHR-UHFFFAOYSA-N
    • SMILES： O1C(NC2C=C(C(=O)O)C=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 207.01700
  • Monoisotopic Mass: 207.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.7A^2
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.607
  • Refractive Index: 1.631
  • PSA: 100.37000
  • LogP: 0.17950

4-Carboxylic-isatoic anhydride Security Information

4-Carboxylic-isatoic anhydride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Carboxylic-isatoic anhydride Pricemore >>

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4-Carboxylic-isatoic anhydride Production Method

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